Cas no 565166-97-4 (3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid)

• Product Name: 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid
• CAS No: 565166-97-4
• MF: C₂₁H₁₈ClNO₅S
• MW: 431.889323711395
• CID: 3105711
• PubChem ID: 3854694
• Update Time: 2025-07-18

3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[Benzyl-(2-methoxy-phenyl)-sulfamoyl]-4-chloro-benzoic acid
• 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid
• G35321
• SCHEMBL2121576
• Z56893181
• 3-[benzyl(2-methoxyphenyl)sulfamoyl]-4-chlorobenzoic acid
• 565166-97-4
• 3-[benzyl-(2-methoxyphenyl)sulfamoyl]-4-chlorobenzoic acid
• AKOS034464084
• 3-[benzyl(2-methoxyphenyl)sulfamoyl]-4-chlorobenzoicacid
• MLS001003176
• SMR000372818
• EN300-05181
• CHEMBL1495201
• HMS2723I12

• Inchi： 1S/C21H18ClNO5S/c1-28-19-10-6-5-9-18(19)23(14-15-7-3-2-4-8-15)29(26,27)20-13-16(21(24)25)11-12-17(20)22/h2-13H,14H2,1H3,(H,24,25)
• InChI Key： SRENXCUQVFCUHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(N(C1C=CC=CC=1OC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 431.0594215Da
• Monoisotopic Mass: 431.0594215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid

Introduction to 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid (CAS No. 565166-97-4)

3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid, identified by its CAS number 565166-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzyl group, a sulfamoyl moiety, and a 4-chloro substituent on the benzoic acid backbone, contribute to its unique chemical properties and functional characteristics.

The sulfamoyl group is a key pharmacophore in many drug molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the case of 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid, the combination of this group with the benzyl(2-methoxyphenyl) moiety suggests potential applications in modulating biological pathways associated with inflammation, pain, and other metabolic processes. The 4-chloro substitution further enhances the molecule's reactivity and binding affinity, making it a promising candidate for further derivatization and development.

Recent advancements in computational chemistry and drug design have enabled researchers to explore the pharmacological profile of such compounds more efficiently. Studies have indicated that derivatives of benzoic acid with sulfonamide groups exhibit inhibitory activity against various enzymes involved in inflammatory responses. For instance, modifications in the aromatic ring or the presence of electron-withdrawing groups like chlorine can significantly alter the binding affinity to target proteins. This has led to increased interest in synthesizing and evaluating compounds like 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid for their potential therapeutic benefits.

The benzyl(2-methoxyphenyl) part of the molecule introduces a hydrophobic region that can interact favorably with lipid-rich environments within cells, potentially enhancing membrane permeability or facilitating intracellular transport. This feature is particularly relevant in drug delivery systems where targeting specific cellular compartments is crucial. Additionally, the sulfamoyl group can form hydrogen bonds with polar residues in protein active sites, providing a basis for selective inhibition. Such interactions are critical for designing molecules that exhibit high specificity while minimizing off-target effects.

In terms of synthetic chemistry, 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid can be synthesized through multi-step reactions involving condensation, chlorination, and sulfonation processes. The use of advanced catalytic methods has improved the efficiency and yield of these reactions, making it feasible to produce larger quantities for both research and industrial purposes. The synthesis also allows for modifications at various positions on the aromatic ring, enabling researchers to fine-tune the biological activity of the compound.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate inflammatory pathways without causing significant side effects. Compounds like 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid are being investigated for their potential role in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that sulfonamide derivatives can inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammation mediation.

The structural complexity of 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid also makes it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This approach has been instrumental in optimizing drug candidates for clinical trials. For example, replacing the chlorine atom with other halogens or introducing additional functional groups could lead to compounds with enhanced potency or selectivity.

The role of computational modeling in drug discovery has been pivotal in understanding the interactions between 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid and its biological targets. Molecular docking simulations have been used to predict how this compound binds to enzymes such as COX-2 or lipoxygenases, providing a rational basis for designing analogs with improved pharmacokinetic properties. These simulations also help identify potential binding pockets that could be exploited for further optimization.

Another area of interest is the development of prodrugs based on sulfonamide derivatives. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. The chemical stability and reactivity of compounds like 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid make them suitable candidates for prodrug formulations. By designing prodrugs that release active metabolites at specific sites or times, researchers aim to enhance therapeutic efficacy while minimizing adverse effects.

The environmental impact of pharmaceutical compounds is also being considered in modern drug design. Efforts are underway to develop molecules that are biodegradable or have minimal environmental persistence after administration. The synthesis and application of 3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid must take into account its ecological footprint, ensuring that its production and disposal do not contribute to environmental pollution.

In conclusion,3-benzyl(2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid (CAS No. 565166-97-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Advances in synthetic chemistry, computational modeling, and drug delivery systems continue to enhance our ability to develop novel therapeutics based on this compound. As research progresses, it is expected that derivatives of this molecule will contribute significantly to addressing various medical challenges associated with inflammation and other metabolic disorders.